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Compound of Interest

Compound Name: Sulfur tetrafluoride

Cat. No.: B1219048

FOR IMMEDIATE RELEASE

Sulfur tetrafluoride is a valuable reagent in organic synthesis, but its high toxicity and
reactivity demand stringent safety measures. This guide is designed to be your preferred
source for laboratory safety and chemical handling information, offering value beyond the
product itself.

Immediate Safety and Hazard Information

Sulfur tetrafluoride is a colorless gas with a distinct sulfur-like odor.[1][2] It is highly toxic if
inhaled and can cause severe skin burns and eye damage.[3] The gas is heavier than air and
can accumulate in low-lying areas, posing a suffocation risk.[3] A critical hazard is its violent
reaction with water and acids, which produces toxic and corrosive fumes, including hydrogen
fluoride.[1][4][5]

Exposure Limits:

Organization Exposure Limit
ACGIH Ceiling: 0.1 ppm|[3]
NIOSH Ceiling: 0.1 ppm[5]
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Personal Protective Equipment (PPE) for Handling
Sulfur Tetrafluoride

A multi-layered approach to PPE is mandatory when working with sulfur tetrafluoride to
prevent exposure through inhalation, skin contact, and eye contact.

PPE Category Specifications

A full-face respirator with P100 or acid
gas/organic vapor combination cartridges is
essential.[6] For higher concentrations or in

) ) confined spaces, a Powered Air-Purifying

Respiratory Protection ) )

Respirator (PAPR) or a Self-Contained
Breathing Apparatus (SCBA) is required.[6] In
case of inadequate ventilation, respiratory

protection is mandatory.[3]

Chemical-resistant gloves such as nitrile or butyl

rubber are recommended.[6] Double-gloving
Hand Protection may be appropriate for prolonged work.[6] Cold-

insulating gloves should be worn when handling

the liquefied gas to prevent frostbite.[3]

A full-face respirator provides integrated eye
) and face protection.[6] If a half-mask respirator
Eye and Face Protection ) )
is used, chemical splash goggles and a face

shield are required.[3][7]

Chemical-resistant disposable coveralls (e.g.,

Tychem®) are necessary to protect the skin.[6]
Skin and Body Protection A gas-tight chemical protection suit is required

for emergency response.[1] Safety shoes are

also recommended.[3]

Operational Plan for Safe Handling

A systematic approach is crucial for the safe handling of sulfur tetrafluoride from receipt to
disposal.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1219048?utm_src=pdf-body
https://www.benchchem.com/product/b1219048?utm_src=pdf-body
https://dilo.com/blog/article/ppe-and-me-what-technicians-need-to-know-when-handling-sf6-gas-with-decomposition-by-products
https://dilo.com/blog/article/ppe-and-me-what-technicians-need-to-know-when-handling-sf6-gas-with-decomposition-by-products
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://dilo.com/blog/article/ppe-and-me-what-technicians-need-to-know-when-handling-sf6-gas-with-decomposition-by-products
https://dilo.com/blog/article/ppe-and-me-what-technicians-need-to-know-when-handling-sf6-gas-with-decomposition-by-products
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://dilo.com/blog/article/ppe-and-me-what-technicians-need-to-know-when-handling-sf6-gas-with-decomposition-by-products
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://www.airgas.com/msds/001178.pdf
https://dilo.com/blog/article/ppe-and-me-what-technicians-need-to-know-when-handling-sf6-gas-with-decomposition-by-products
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-tetrafluoride
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://www.benchchem.com/product/b1219048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

1. Preparation and Engineering Controls:

o Work with sulfur tetrafluoride must be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.[3][8]

o Ensure that emergency eye wash stations and safety showers are readily accessible in the
immediate vicinity of any potential exposure.[3][7]

o Gas detection systems for toxic gases should be in place.[3]

e Securely chain gas cylinders when in use to prevent physical damage.[3]
2. Handling Procedure:

» Before use, ensure all connections and equipment are leak-tight.

o Wear all required PPE as detailed in the table above.

e Avoid contact with skin and eyes.[3] Do not breathe the gas.[3]

o Close the cylinder valve after each use and when the cylinder is empty.[3]
3. Emergency Procedures:

 Inhalation: Immediately move the affected person to fresh air.[3] If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[3]

o Skin Contact: For frostbite from the liquefied gas, thaw the affected area with lukewarm
water; do not rub.[3] For chemical burns, immediately flush the skin with copious amounts of
water for at least 15 minutes and seek immediate medical attention.[7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids.[7] Seek immediate medical attention.[3][7]

o Spill or Leak: Evacuate the area immediately.[4][5] If it is safe to do so, stop the leak.
Ventilate the area to disperse the gas.[5]

Disposal Plan

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1219048?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://www.taiyugas.com/news/is-sulfur-tetrafluoride-gas-toxic.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://www.airgas.com/msds/001178.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://www.airgas.com/msds/001178.pdf
https://www.airgas.com/msds/001178.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-05.pdf
https://www.airgas.com/msds/001178.pdf
https://www.inchem.org/documents/icsc/icsc/eics1456.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/1766.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1766.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The disposal of sulfur tetrafluoride and any contaminated materials must be handled as
hazardous waste.

e Unused Gas: Any unused portion of the material should be returned to the manufacturer or
supplier if possible.[1]

o Waste Disposal: Contact a licensed professional waste disposal service to dispose of this
material.[1] Do not attempt to neutralize or dispose of sulfur tetrafluoride without expert
guidance.

o Contaminated Materials: All PPE and other materials contaminated with sulfur tetrafluoride
should be placed in a sealed, labeled container and disposed of as hazardous waste.[1]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1219048?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-tetrafluoride
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-tetrafluoride
https://www.benchchem.com/product/b1219048?utm_src=pdf-body
https://www.benchchem.com/product/b1219048?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-tetrafluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Verify Fume Hood
A

Inspect Cylinder
A

Don PPE
N — T
Handling
Y

Secure Cylinder

\
Connect Apparatus

A

A

Perform Leak Check

]

Conduct Experiment

Close Cylinder Valve
\
Purge System

A

A
Disconnect Apparatus

Ve

.

Disposal
\

\d

Contact Waste Disposal

~

(Dispose Contaminated PPE)

J

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Sulfur Tetrafluoride.
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By adhering to these rigorous safety protocols, researchers can mitigate the risks associated
with sulfur tetrafluoride and continue their vital work in a secure environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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